Cas no 2892064-88-7 (Parp10/15-IN-3)

• Product Name: Parp10/15-IN-3
• CAS No: 2892064-88-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6788450
• PubChem ID: 166597670
• Update Time: 2025-07-21

Parp10/15-IN-3 Chemical and Physical Properties

Names and Identifiers

• compound 8a [PMID: 35500474]
• CHEMBL5181947
• MS-23896
• 6-(cyclohexylmethoxy)-1,2,3,4-tetrahydrophthalazine-1,4-dione
• GTPL13121
• F84117
• 2892064-88-7
• PARP10/15-IN-3
• BDBM50594005
• Parp10/15-IN-3

• Inchi： 1S/C15H18N2O3/c18-14-12-7-6-11(8-13(12)15(19)17-16-14)20-9-10-4-2-1-3-5-10/h6-8,10H,1-5,9H2,(H,16,18)(H,17,19)
• InChI Key： PCAWJIMDNGAMRA-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(NNC(C2=C1)=O)=O)CC1CCCCC1

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Additional information on Parp10/15-IN-3

Introduction to Parp10/15-IN-3 and Its Significance in Modern Pharmaceutical Research

Parp10/15-IN-3, a compound with the CAS number 2892064-88-7, represents a significant advancement in the field of pharmaceutical research. This compound has garnered considerable attention due to its unique chemical properties and potential applications in modulating cellular processes. The name Parp10/15-IN-3 itself provides valuable insights into its mechanism of action, particularly in relation to Poly(ADP-ribose) polymerase (PARP) enzymes, which play crucial roles in DNA repair and cellular signaling pathways.

The Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes that catalyze the formation of poly(ADP-ribose) chains on proteins, a post-translational modification involved in various cellular processes, including DNA repair, genomic stability, and cell death. Among these enzymes, PARP10 and PARP15 have been identified as key players in the regulation of metabolic pathways and stress responses. The development of inhibitors targeting these enzymes has opened new avenues for therapeutic intervention in conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

Parp10/15-IN-3 has been designed to selectively inhibit the activity of PARP10 and PARP15, thereby disrupting their normal physiological functions. This selective inhibition is crucial for developing targeted therapies that minimize side effects associated with non-specific drug interactions. Recent studies have demonstrated that Parp10/15-IN-3 exhibits high binding affinity for the active sites of PARP10 and PARP15, leading to potent inhibition of their enzymatic activity.

One of the most compelling aspects of Parp10/15-IN-3 is its potential application in cancer therapy. Cancer cells often exhibit defects in DNA repair mechanisms, making them highly dependent on PARP enzymes for survival and proliferation. By inhibiting PARP10 and PARP15, Parp10/15-IN-3 can induce synthetic lethality in cancer cells, leading to increased genomic instability and cell death. Preclinical studies have shown promising results in various cancer models, suggesting that Parp10/15-IN-3 could be a valuable addition to existing cancer treatment regimens.

In addition to its role in cancer therapy, Parp10/15-IN-3 has shown potential in treating neurodegenerative diseases. Neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease are characterized by oxidative stress and DNA damage, which contribute to neuronal dysfunction and death. By modulating the activity of PARP enzymes, Parp10/15-IN-3 may help mitigate these pathological processes and slow down disease progression. Further research is needed to fully elucidate its mechanisms of action in neural cells.

The chemical structure of Parp10/15-IN-3 is meticulously designed to optimize its biological activity while minimizing off-target effects. The compound incorporates specific functional groups that enhance its binding affinity for PARP10 and PARP15 without interfering with other cellular targets. This structural optimization has been achieved through extensive computational modeling and experimental validation, ensuring that Parp10/15-IN-3 is both effective and safe for therapeutic use.

Recent advancements in drug delivery systems have also contributed to the potential clinical application of Parp10/15-IN-3. Nanoparticle-based delivery systems have been explored as a means to enhance the bioavailability and targeted delivery of small molecules like Parp10/15-IN-3. These systems can improve drug penetration into tissues and reduce systemic side effects, making them particularly attractive for treating cancers that are difficult to access or have high metastatic potential.

The synthesis of Parp10/15-IN-3 involves a multi-step process that requires precise control over reaction conditions and purification techniques. The synthetic route has been optimized to ensure high yield and purity, which are essential for pharmaceutical-grade compounds. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to monitor reaction progress and verify the identity and purity of the final product.

Regulatory considerations are also critical for the development of Parp10/15-IN-3 as a therapeutic agent. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control measures. Preclinical safety studies have been conducted to assess the toxicity profile of Parp10/15-IN-3 at various doses. These studies have provided valuable data on its safety margins and potential adverse effects, which are essential for determining appropriate dosing regimens in clinical trials.

The future prospects for Parp10/15-IN-3 are promising, with ongoing research aimed at further refining its therapeutic potential. Combination therapies involving Parp10/15-IN-3 with other drugs or radiation therapy are being explored to enhance treatment efficacy. Additionally, efforts are underway to develop next-generation inhibitors that exhibit even greater selectivity and potency than Parp10/15-IN-3.

In conclusion, Parp10/15-IN-3 (CAS number 2892064-88-7) represents a significant advancement in pharmaceutical research with potential applications in cancer therapy, neurodegenerative diseases, and other conditions involving dysregulation of Poly(ADP-ribose) polymerase enzymes. Its selective inhibition of PARP10 and PARP15 offers a novel approach to treating these diseases by targeting critical cellular processes involved in DNA repair and cell survival. With continued research and development, Parp10/15-IN-3 holds great promise as a therapeutic agent that could improve patient outcomes across multiple medical conditions.